Cas no 20763-30-8 (2-amino-2-(cyclohexadien-1,4-yl)acetic acid)

• Product Name: 2-amino-2-(cyclohexadien-1,4-yl)acetic acid
• CAS No: 20763-30-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00137746
• CID: 910488
• PubChem ID: 89381
• Update Time: 2025-11-02

2-amino-2-(cyclohexadien-1,4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(cyclohexadien-1,4-yl)acetic acid
• DL-DIHYDROPHENYLGLYCINE
• (2R)-Amino(cyclohexa-1,4-dien-1-yl) acetic acid
• 2-(1,4-Cyclohexadienyl)-glycine
• 2-(2,5-dihydrophenyl)glycine
• 2-Amino-2-(1,4-cyclohexadien-1-yl)acetic acid
• -Amino1,4-cyclohexadiene-1-acetic acid
• D,L-cyclohexadienylglycine
• D-2-(1,4-cyclohexadienyl)glycine
• D-2-amino-2-(1,4-cyclohexadien-1-yl)acetic acid
• D-2-amino-2-(1,4-cyclohexadienyl)-acetic acid
• DHG
• DL-1,4-Cyclohexadiene-1-glycine
• 2-Amino-2-(1,4-cyclohxadienyl)acetic acid
• AKOS002345079
• 2-amino-2-cyclohexa-1,4-dien-1-ylacetic acid
• NS00084349
• NSC-268228
• LS-13435
• DB-047014
• EINECS 244-014-7
• SCHEMBL5522727
• NSC 268228
• 20763-30-8
• D-(-)-Dihydro Phenylglycine
• DTXSID70864959
• JBJJTCGQCRGNOL-UHFFFAOYSA-N
• 2-amino-2-(1-cyclohexa-1,4-dienyl)-acetic acid
• NSC268228
• AMINO(CYCLOHEXA-1,4-DIEN-1-YL)ACETIC ACID

• MDL： MFCD00137746
• Inchi： 1S/C8H11NO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-2,5,7H,3-4,9H2,(H,10,11)
• InChI Key： JBJJTCGQCRGNOL-UHFFFAOYSA-N
• SMILES： OC(C(C1=CCC=CC1)N)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(cyclohexadien-1,4-yl)acetic acid

Recent Advances in the Study of 2-amino-2-(cyclohexadien-1,4-yl)acetic acid (CAS: 20763-30-8): A Comprehensive Research Brief

The compound 2-amino-2-(cyclohexadien-1,4-yl)acetic acid (CAS: 20763-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexadienyl backbone and amino acid functionality, presents intriguing possibilities for drug development and biochemical applications. Recent studies have explored its synthesis, structural properties, and potential therapeutic uses, positioning it as a promising candidate for further investigation.

One of the key areas of focus has been the synthetic pathways for 2-amino-2-(cyclohexadien-1,4-yl)acetic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized method for its synthesis, achieving higher yields and purity compared to previous approaches. The study highlighted the importance of protecting group strategies and catalytic conditions in ensuring the stability of the cyclohexadienyl moiety during synthesis. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

In addition to synthetic improvements, researchers have investigated the structural and electronic properties of 2-amino-2-(cyclohexadien-1,4-yl)acetic acid using computational and spectroscopic techniques. Density functional theory (DFT) calculations have provided insights into its conformational flexibility and potential interactions with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have further elucidated its three-dimensional structure, revealing key features that may influence its bioactivity.

The pharmacological potential of 2-amino-2-(cyclohexadien-1,4-yl)acetic acid has also been a subject of recent exploration. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to modulate the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. While the potency is currently lower than that of established COX-2 inhibitors, the unique structure of this compound offers opportunities for structural optimization and derivative development.

Another promising avenue of research involves the use of 2-amino-2-(cyclohexadien-1,4-yl)acetic acid as a building block for more complex molecules. Its cyclohexadienyl group can serve as a versatile scaffold for the design of novel drug candidates. Recent work has demonstrated its incorporation into peptide analogs, where it introduces conformational constraints that may enhance binding affinity and selectivity. Such applications underscore its potential in the development of next-generation therapeutics.

Despite these advances, challenges remain in fully understanding the biological and pharmacological profile of 2-amino-2-(cyclohexadien-1,4-yl)acetic acid. Future research should focus on in vivo studies to evaluate its pharmacokinetics, toxicity, and efficacy in disease models. Additionally, further structural modifications could be explored to improve its bioactivity and therapeutic index. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this intriguing molecule.

In conclusion, 2-amino-2-(cyclohexadien-1,4-yl)acetic acid (CAS: 20763-30-8) represents a compelling subject of study in the chemical biology and pharmaceutical fields. Recent advancements in its synthesis, structural characterization, and preliminary pharmacological evaluation highlight its promise as a versatile scaffold and potential therapeutic agent. Continued research efforts will be crucial to translate these findings into practical applications and innovative drug development strategies.